Cas no 2736-78-9 (2,3-dichlorobutane-1,4-diol)

• Product Name: 2,3-dichlorobutane-1,4-diol
• CAS No: 2736-78-9
• MF: C₄H₈Cl₂O₂
• MW: 159.011119842529
• CID: 1429756
• PubChem ID: 44768
• Update Time: 2025-04-20

2,3-dichlorobutane-1,4-diol Chemical and Physical Properties

Names and Identifiers

• 2,3-dichlorobutane-1,4-diol
• DTXSID10950062
• 2,3-DICHLORO-1,4-BUTANEDIOL
• DB-302212
• 2736-78-9
• SCHEMBL7516897
• 1,4-BUTANEDIOL, 2,3-DICHLORO-, (+,-)-
• dl-2,3-Dichloro-1,4-butanediol
• 63783-49-3

• Inchi： 1S/C4H8Cl2O2/c5-3(1-7)4(6)2-8/h3-4,7-8H,1-2H2
• InChI Key： BDFQFJDIIIRPBO-UHFFFAOYSA-N
• SMILES： ClC(CO)C(CO)Cl

Computed Properties

• Exact Mass: 157.99024
• Monoisotopic Mass: 157.9901349g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 8
• Rotatable Bond Count: 3
• Complexity: 52
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.2
• Topological Polar Surface Area: 40.5Ų

Experimental Properties

• PSA: 40.46